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Compound of Interest

Compound Name: Hydrochlorothiazide-13C6

Cat. No.: B602471 Get Quote

Essential Safety and Handling Guide for
Hydrochlorothiazide-13C6
This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and logistical plans for the handling and disposal of

Hydrochlorothiazide-13C6. It is intended for researchers, scientists, and professionals in drug

development to ensure the safe laboratory use of this compound.

Personal Protective Equipment (PPE)
When handling Hydrochlorothiazide-13C6, a comprehensive PPE strategy is crucial to

minimize exposure. The following table summarizes the required protective equipment.
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Body Part Required PPE
Specifications and Best
Practices

Hands Double Gloves

Wear two pairs of powder-free,

disposable gloves. The outer

glove should be removed after

each task or batch. Change

gloves regularly (e.g., hourly)

or immediately if torn,

punctured, or contaminated.[1]

Body Protective Gown

A disposable, lint-free, low-

permeability fabric gown with a

solid front, long sleeves, and

tight-fitting cuffs is required.[1]

Eyes/Face
Safety Goggles and Face

Shield

Use tightly fitting safety

goggles with side shields.[2]

For tasks with a risk of

splashes or sprays, a face

shield should be worn in

combination with goggles for

enhanced protection.[3]

Respiratory Fit-Tested Respirator

A NIOSH-certified N95 or N100

respirator is recommended,

especially when there is a

potential for generating

airborne powder or aerosols.

[4] Respiratory protection

should be used in accordance

with a respiratory protection

program.[4]

Health Hazard Information
Hydrochlorothiazide and its isotopically labeled forms are considered hazardous. Below is a

summary of potential health effects.
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Hazard Type Description

Acute Toxicity Harmful if swallowed.[5][6]

Skin Irritation
Causes skin irritation.[5] May cause an allergic

skin reaction.[6]

Eye Irritation Causes serious eye irritation.[5]

Respiratory Irritation

May cause respiratory irritation upon inhalation.

[5] May cause allergy or asthma symptoms or

breathing difficulties if inhaled.[6]

Chronic Effects

Suspected of causing cancer.[7] May cause

damage to organs through prolonged or

repeated exposure.[6]

Handling and Storage Procedures
Proper handling and storage are critical to maintaining the integrity of Hydrochlorothiazide-
13C6 and ensuring a safe laboratory environment.

Procedure Detailed Steps

Handling

- Work in a well-ventilated area, preferably

under a laboratory fume hood.[2] - Avoid the

formation and inhalation of dust and aerosols.[2]

[7] - Avoid contact with skin and eyes.[2] - Do

not eat, drink, or smoke in areas where the

compound is handled.[5]

Storage

- Keep the container tightly closed in a dry and

well-ventilated place.[2] - Store in a refrigerator

as per storage conditions.[2] - Store locked up.

[7]

Emergency and Disposal Protocols
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Immediate and appropriate responses to spills, exposures, and waste disposal are outlined

below.

Protocol Guidelines

Spills

- Evacuate and restrict access to the spill area. -

Wear appropriate PPE, including respiratory

protection. - For minor spills, use dry clean-up

procedures to avoid generating dust. Dampen

with water before sweeping.[8] - For major spills,

alert emergency responders.[8] - Collect spillage

in a suitable, labeled container for disposal.[2]

First Aid

- Skin Contact: Immediately remove

contaminated clothing and wash the affected

area with soap and plenty of water.[2] - Eye

Contact: Rinse cautiously with water for at least

15 minutes, removing contact lenses if present

and easy to do.[2][5] - Inhalation: Move the

person to fresh air. If breathing is difficult,

provide artificial respiration or oxygen.[2][9] -

Ingestion: Do NOT induce vomiting. Rinse

mouth with water and seek immediate medical

attention.[2]

Disposal

- Dispose of waste in accordance with federal,

state, and local regulations.[2] - Unused or

partially used drugs should be disposed of in

designated pharmaceutical waste containers.

[10] - Contaminated PPE and materials should

be placed in sealed containers for disposal.[1]

[10]

Safe Handling Workflow
The following diagram illustrates the procedural workflow for the safe handling of

Hydrochlorothiazide-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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